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Coproporphyrin III Coproporphyrin III Coproporphyrin III is a coproporphyrin. It has a role as a human metabolite. It is a conjugate acid of a coproporphyrin III(4-).
Coproporphyrin III is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Brand Name: Vulcanchem
CAS No.: 14643-66-4
VCID: VC20970460
InChI: InChI=1S/C36H38N4O8.2ClH/c1-17-21(5-9-33(41)42)29-14-27-19(3)22(6-10-34(43)44)30(39-27)15-28-20(4)24(8-12-36(47)48)32(40-28)16-31-23(7-11-35(45)46)18(2)26(38-31)13-25(17)37-29;;/h13-16,38,40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48);2*1H
SMILES: CC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)C)CCC(=O)O)C)CCC(=O)O)CCC(=O)O
Molecular Formula: C36H40Cl2N4O8
Molecular Weight: 727.6 g/mol

Coproporphyrin III

CAS No.: 14643-66-4

Cat. No.: VC20970460

Molecular Formula: C36H40Cl2N4O8

Molecular Weight: 727.6 g/mol

* For research use only. Not for human or veterinary use.

Coproporphyrin III - 14643-66-4

Specification

Description Coproporphyrin III is a coproporphyrin. It has a role as a human metabolite. It is a conjugate acid of a coproporphyrin III(4-).
Coproporphyrin III is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
CAS No. 14643-66-4
Molecular Formula C36H40Cl2N4O8
Molecular Weight 727.6 g/mol
IUPAC Name 3-[8,13,18-tris(2-carboxyethyl)-3,7,12,17-tetramethyl-21,24-dihydroporphyrin-22,23-diium-2-yl]propanoic acid;dichloride
Standard InChI InChI=1S/C36H38N4O8.2ClH/c1-17-21(5-9-33(41)42)29-14-27-19(3)22(6-10-34(43)44)30(39-27)15-28-20(4)24(8-12-36(47)48)32(40-28)16-31-23(7-11-35(45)46)18(2)26(38-31)13-25(17)37-29;;/h13-16,38,40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48);2*1H
Standard InChI Key IXBATLQJODMDEH-UHFFFAOYSA-N
SMILES CC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)C)CCC(=O)O)C)CCC(=O)O)CCC(=O)O
Canonical SMILES CC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=[NH+]4)C=C5C(=C(C(=[NH+]5)C=C1N2)C)CCC(=O)O)C)CCC(=O)O)C)CCC(=O)O)CCC(=O)O.[Cl-].[Cl-]

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